Cas no 1375474-16-0 (2-pyrrolidin-3-ylpropane-1,3-diol;hydrochloride)

• Product Name: 2-pyrrolidin-3-ylpropane-1,3-diol;hydrochloride
• CAS No: 1375474-16-0
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 4594725
• Update Time: 2025-06-13

2-pyrrolidin-3-ylpropane-1,3-diol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yl)propane-1,3-diol hydrochloride
• 2-pyrrolidin-3-ylpropane-1,3-diol;hydrochloride
• Z1318356903

• Inchi： 1S/C7H15NO2.ClH/c9-4-7(5-10)6-1-2-8-3-6;/h6-10H,1-5H2;1H
• InChI Key： ZOVFFXDWKWUIKB-UHFFFAOYSA-N
• SMILES： Cl.OCC(CO)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.6
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-pyrrolidin-3-ylpropane-1,3-diol;hydrochloride

Comprehensive Overview of 2-pyrrolidin-3-ylpropane-1,3-diol hydrochloride (CAS No. 1375474-16-0)

2-pyrrolidin-3-ylpropane-1,3-diol hydrochloride (CAS No. 1375474-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and diol functional groups, is widely studied for its potential applications in drug development and molecular synthesis. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial applications.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-pyrrolidin-3-ylpropane-1,3-diol for its potential role as a building block in the synthesis of bioactive molecules. Its structural features allow for modifications that can lead to novel compounds with therapeutic properties. This aligns with the growing trend in precision medicine and targeted drug delivery, where customized molecular structures are essential.

The compound’s CAS number 1375474-16-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is critical for researchers and manufacturers who need to comply with global standards. Additionally, the hydrochloride salt form of 2-pyrrolidin-3-ylpropane-1,3-diol is often highlighted in searches related to solubility enhancement and pharmaceutical formulations, reflecting its practical importance in drug design.

One of the key areas where 2-pyrrolidin-3-ylpropane-1,3-diol hydrochloride shows promise is in the development of central nervous system (CNS) therapeutics. The pyrrolidine ring is a common motif in drugs targeting neurological disorders, and the diol group provides additional functionalization opportunities. This has led to increased interest in the compound’s potential applications in treating conditions such as neurodegenerative diseases and mood disorders.

From a synthetic chemistry perspective, CAS No. 1375474-16-0 is valued for its role in stereoselective synthesis. The compound’s chiral centers allow for the creation of enantiomerically pure products, which is a cornerstone of modern asymmetric catalysis. This is particularly relevant in the context of green chemistry, where efficient and sustainable synthetic methods are prioritized.

In the realm of bioconjugation, 2-pyrrolidin-3-ylpropane-1,3-diol hydrochloride is explored for its ability to link biomolecules without altering their native functions. This property is invaluable in diagnostic assays and therapeutic antibody development, where precise molecular interactions are crucial. The compound’s compatibility with aqueous environments further enhances its utility in biopharmaceutical applications.

The growing interest in personalized medicine has also spotlighted 2-pyrrolidin-3-ylpropane-1,3-diol hydrochloride as a candidate for prodrug design. Its metabolic stability and ability to release active moieties under physiological conditions make it an attractive option for improving drug bioavailability. This aligns with current research trends focused on patient-specific therapies and reduced side effects.

In summary, 2-pyrrolidin-3-ylpropane-1,3-diol hydrochloride (CAS No. 1375474-16-0) is a multifaceted compound with broad applications in pharmaceutical and biochemical research. Its unique structural features, combined with its practical advantages, make it a valuable asset in the pursuit of innovative therapeutic solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and molecular engineering.